2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C10H10Cl3NO/c1-6-3-7(2)5-8(4-6)14-9(15)10(11,12)13/h3-5H,1-2H3,(H,14,15)
• InChI Key: GXYPTPCCPKQDQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(Cl)(Cl)Cl)C
• Molecular Formula: C10H10Cl3NO
• Molecular Weight: 266.5 g/mol

Description

2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide, also known as Dacthal, is a herbicide that is widely used in agriculture to control weeds. It belongs to the class of amide herbicides and is known for its broad-spectrum activity against various weeds. Dacthal is a white crystalline solid that is soluble in water and organic solvents.

Mechanism of Action

2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide works by inhibiting the photosynthesis process in plants. It interferes with the electron transport chain in chloroplasts, which leads to a decrease in ATP production and a buildup of toxic intermediates. This ultimately results in the death of the plant.
Biochemical and Physiological Effects:
2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide has been found to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and some beneficial insects. 2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide has been shown to have no significant effect on soil microorganisms and earthworms.

Advantages and Limitations for Lab Experiments

2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide is widely used in laboratory experiments to study the effects of herbicides on plants. It is relatively easy to handle and has a long shelf life. However, 2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide has some limitations in laboratory experiments. It can be difficult to dissolve in some solvents, and its effectiveness can be affected by soil pH and moisture content.

Future Directions

There is ongoing research on the development of new herbicides that are more effective and environmentally friendly than 2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide. One approach is to develop herbicides that target specific enzymes or metabolic pathways in plants. Another approach is to use natural products or biological agents to control weeds. Additionally, research is being conducted on the use of precision agriculture techniques to reduce the amount of herbicides used in agriculture.

Synthesis Methods

2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide can be synthesized by reacting 3,5-dimethylaniline with chloroacetyl chloride in the presence of a base such as pyridine. The resulting product, 2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide, is then purified by recrystallization. This synthesis method is widely used in the industry to produce 2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide on a large scale.

Scientific Research Applications

2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide has been extensively studied for its herbicidal properties. It is used to control weeds in various crops, including corn, soybeans, and cotton. 2,2,2-trichloro-N-(3,5-dimethylphenyl)acetamide has been found to be effective against a wide range of weeds, including annual and perennial broadleaf weeds and grasses. It is also used in non-crop areas such as golf courses, parks, and roadsides.